Cas no 2228361-71-3 (tert-butyl N-(1-cyano-1-methylpropan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(1-cyano-1-methylpropan-2-yl)-N-methylcarbamate
• CAS No: 2228361-71-3
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5963450
• PubChem ID: 165668310
• Update Time: 2025-05-21

tert-butyl N-(1-cyano-1-methylpropan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyano-1-methylpropan-2-yl)-N-methylcarbamate
• EN300-1902338
• 2228361-71-3

• Inchi： 1S/C11H20N2O2/c1-8(7-12)9(2)13(6)10(14)15-11(3,4)5/h8-9H,1-6H3
• InChI Key： HGASWHQGHCNUDA-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C(C#N)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-(1-cyano-1-methylpropan-2-yl)-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2228361-71-3 and Product Name: tert-butyl N-(1-cyano-1-methylpropan-2-yl)-N-methylcarbamate

The compound with the CAS number 2228361-71-3 and the product name tert-butyl N-(1-cyano-1-methylpropan-2-yl)-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a cyano group and a methylcarbamate moiety, which contribute to its reactivity and utility in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives as pharmacophores. These derivatives are valued for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties. The tert-butyl N-(1-cyano-1-methylpropan-2-yl)-N-methylcarbamate compound, with its specific substitution pattern, is particularly intriguing due to its ability to modulate biological pathways effectively. The presence of the cyano group enhances its potential as an intermediate in the synthesis of more complex molecules, while the methylcarbamate moiety provides stability and solubility characteristics that are advantageous for formulation purposes.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have been exploring its potential as a precursor in the synthesis of drugs targeting various diseases. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in metabolic disorders. The structural features of tert-butyl N-(1-cyano-1-methylpropan-2-yl)-N-methylcarbamate make it a versatile building block for designing molecules with enhanced pharmacological properties. This versatility is particularly valuable in the context of drug discovery, where the ability to fine-tune molecular structures can lead to more effective and targeted therapies.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have demonstrated that modifications to its structure can lead to improved binding affinity and selectivity for specific biological targets. These insights are crucial for optimizing drug candidates and reducing off-target effects. The cyano group and the methylcarbamate moiety play pivotal roles in determining the compound's interaction with biological receptors, making them key targets for structural optimization.

The synthesis of tert-butyl N-(1-cyano-1-methylpropan-2-yl)-N-methylcarbamate involves a multi-step process that requires careful control of reaction conditions. The introduction of the cyano group necessitates precise handling to avoid unwanted side reactions, while the formation of the methylcarbamate linkage demands optimal conditions for yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications. These improvements have not only enhanced the availability of this compound but also reduced costs, making it more accessible for research and development purposes.

In addition to its pharmaceutical applications, this compound has shown promise in other areas such as agrochemicals and material science. The unique combination of functional groups makes it a valuable intermediate for synthesizing compounds with diverse applications. For instance, researchers have explored its use in developing novel pesticides and herbicides that exhibit higher efficacy and lower environmental impact. The stability provided by the methylcarbamate moiety ensures that these compounds remain active under various environmental conditions, enhancing their practical utility.

The regulatory landscape for new chemical entities like tert-butyl N-(1-cyano-1-methylpropan-2-yl)-N-methylcarbamate is also evolving, reflecting growing interest in innovative therapeutics. Regulatory agencies are increasingly recognizing the importance of advanced chemical synthesis techniques and their role in drug development. This shift has created a favorable environment for companies investing in research and development, particularly those focusing on high-value intermediates like this one. Compliance with regulatory standards ensures that such compounds can be safely used in clinical trials and eventually brought to market as viable therapeutic options.

Future research directions for this compound include exploring its potential in combination therapies and personalized medicine approaches. The ability to modify its structure allows researchers to tailor its properties for specific patient populations or disease states. Additionally, investigating its interactions with other bioactive molecules could uncover new mechanisms of action or synergistic effects that enhance therapeutic outcomes. The growing emphasis on precision medicine underscores the importance of having versatile chemical tools like this one available for drug development.

In conclusion, tert-butyl N-(1-cyano-1-methylpropan-2-yl)-N-methylcarbamate (CAS No. 2228361-71-3) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple industries. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents, agrochemicals, and materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.